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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzoyl fluoride

Cat. No.: B135776

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trifluorobenzoyl fluoride is a fluorinated aromatic acyl fluoride. While specific data for
this compound is limited in publicly accessible literature, its structural class—acyl fluorides—is
of growing interest in organic synthesis and drug discovery. Acyl fluorides are recognized for
their unique reactivity, often serving as milder and more selective acylating agents compared to
their more common acyl chloride counterparts. This guide provides a comprehensive overview
of the available information on 2,4,6-trifluorobenzoyl fluoride, supplemented with general
data and protocols for acyl fluorides where specific information is unavailable.

Chemical Identity and Properties

The definitive identifier for 2,4,6-trifluorobenzoyl fluoride is its CAS number.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 2,4,6-Trifluorobenzoyl fluoride
CAS Number 129825-18-9

Molecular Formula C7H2F40O

Molecular Weight 178.08 g/mol

Canonical SMILES C1=C(C(=C(C=C1F)F)C(=O)F)F

Physicochemical Properties

Detailed experimental data on the physical properties of 2,4,6-trifluorobenzoyl fluoride are
not readily available. The table below provides a comparison with the more well-characterized
2,4,6-trifluorobenzoyl chloride. The properties for the fluoride are estimated based on general
trends for acyl fluorides.

Table 2: Physicochemical Properties

2,4,6-Trifluorobenzoyl 2,4,6-Trifluorobenzoyl
Property ] .

Fluoride Chloride
Boiling Point Data not available 167-168 °C[1]
Melting Point Data not available 41 °CJ[1]
Density Data not available 1.499 g/mL[1]
Appearance Likely a colorless liquid Clear colorless liquid

Synthesis of 2,4,6-Trifluorobenzoyl Fluoride

While specific, detailed experimental protocols for the synthesis of 2,4,6-trifluorobenzoyl
fluoride are not published, general methods for the preparation of acyl fluorides can be
applied. The two most common routes are the fluorination of the corresponding carboxylic acid
or the halogen exchange of the corresponding acyl chloride.

Synthesis from 2,4,6-Trifluorobenzoic Acid
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Acyl fluorides can be synthesized from carboxylic acids using various fluorinating agents. A
common and effective method involves the use of thionyl fluoride (SOF2), which can be
generated in situ.

Experimental Protocol: General Synthesis of Acyl Fluorides from Carboxylic Acids

e Reagent Preparation: In a fume hood, a solution of the fluorinating agent (e.g., 1.1
equivalents of thionyl fluoride in an appropriate anhydrous solvent like dichloromethane) is
prepared in a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

o Reaction: To the stirred solution of the fluorinating agent, 2,4,6-trifluorobenzoic acid (1.0
equivalent) is added portion-wise at room temperature.

e Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or by
observing the cessation of gas evolution.

o Work-up: Upon completion, the reaction mixture is carefully quenched with a saturated
agueous solution of sodium bicarbonate. The organic layer is separated, washed with brine,
dried over anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude 2,4,6-
trifluorobenzoyl fluoride is purified by vacuum distillation or column chromatography on
silica gel.

Synthesis of 2,4,6-Trifluorobenzoyl Fluoride from its Carboxylic Acid.

Synthesis from 2,4,6-Trifluorobenzoyl Chloride

Halogen exchange is a common method for the preparation of acyl fluorides from the more
readily available acyl chlorides. This is typically achieved using a fluoride salt.

Experimental Protocol: General Synthesis of Acyl Fluorides from Acyl Chlorides

» Reagent Preparation: In a fume hood, a stirred suspension of an anhydrous fluoride salt
(e.g., 1.5 equivalents of potassium fluoride) in a suitable aprotic solvent (e.g., acetonitrile or
sulfolane) is prepared in a dry reaction vessel under an inert atmosphere. A phase-transfer
catalyst (e.g., a crown ether or a quaternary ammonium salt) can be added to improve the
reaction rate.
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e Reaction: 2,4,6-Trifluorobenzoyl chloride (1.0 equivalent) is added dropwise to the
suspension at room temperature. The reaction mixture is then heated to a temperature
between 50 and 100 °C.

e Monitoring: The reaction progress is monitored by gas chromatography (GC) or °F NMR
spectroscopy to observe the disappearance of the starting material and the appearance of
the product.

o Work-up: After the reaction is complete, the solid salts are removed by filtration.

 Purification: The solvent is removed from the filtrate under reduced pressure, and the
resulting crude 2,4,6-trifluorobenzoyl fluoride is purified by vacuum distillation.

Synthesis of 2,4,6-Trifluorobenzoyl Fluoride via Halogen Exchange.

Reactivity and Applications in Drug Development

Acyl fluorides are valuable reagents in organic synthesis due to their moderated reactivity
compared to other acyl halides. This property makes them particularly useful in reactions
requiring high selectivity and tolerance of sensitive functional groups.

Reactivity Profile

o Acylation Reactions: 2,4,6-Trifluorobenzoyl fluoride is expected to be an effective acylating
agent for nucleophiles such as amines, alcohols, and thiols. The acylation reactions are
generally slower and more controllable than with the corresponding acyl chloride, which can
be advantageous in complex molecule synthesis to avoid side reactions.

o Peptide Synthesis: Acyl fluorides are increasingly used as coupling reagents in peptide
synthesis.[2][3] Their reduced susceptibility to epimerization compared to other activated
carboxylic acid derivatives is a significant advantage in maintaining the stereochemical
integrity of the amino acids.[2][3] 2,4,6-Trifluorobenzoyl fluoride could potentially be used
to introduce the 2,4,6-trifluorobenzoyl group onto an amino acid or peptide chain.

Potential Applications in Drug Discovery

The 2,4,6-trifluorobenzoyl moiety is a structural motif found in some biologically active
molecules. The ability to introduce this group under mild conditions using 2,4,6-
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trifluorobenzoyl fluoride could be valuable in the synthesis of novel drug candidates. The
fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic
properties of a molecule, such as metabolic stability, binding affinity, and lipophilicity.

Potential Applications of 2,4,6-Trifluorobenzoyl Fluoride.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,4,6-trifluorobenzoyl fluoride is not readily available.
However, based on the general properties of acyl fluorides and related compounds, the
following precautions should be taken.

Table 3: General Safety Information

Hazard Precaution

Acyl fluorides are corrosive. Causes severe skin
burns and eye damage. Wear appropriate

Corrosivity personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a
lab coat.[4][5]

Acyl fluorides can be toxic if swallowed, inhaled,
Toxicity or absorbed through the skin. Handle in a well-

ventilated fume hood.

Reacts with water and moisture, releasing

corrosive hydrogen fluoride gas.[5] Store in a

Reactivity ) . .
tightly sealed container under an inert
atmosphere in a cool, dry place.
N May be a flammable liquid and vapor.[4] Keep
Flammability

away from heat, sparks, and open flames.

In case of exposure:

o Skin contact: Immediately flush with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical attention.
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o Eye contact: Immediately flush with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Conclusion

2,4,6-Trifluorobenzoyl fluoride is a potentially valuable reagent for organic synthesis,
particularly in the fields of drug discovery and peptide chemistry. While specific experimental
data for this compound is sparse, its properties and reactivity can be inferred from the general
behavior of acyl fluorides. Its utility as a milder acylating agent compared to its chloride analog
makes it an attractive option for the synthesis of complex and sensitive molecules. Further
research into the properties and applications of this specific compound is warranted to fully
explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135776#2-4-6-trifluorobenzoyl-fluoride-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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